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Compound of Interest

Compound Name: Pentacosanoic acid

Cat. No.: B159125

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosanoic acid, a very-long-chain saturated fatty acid (VLCFA), is a critical molecule in
lipid biochemistry. While not as abundant as its shorter-chain counterparts, its role in cellular
structure and metabolism, particularly in the context of certain metabolic disorders, makes it a
subject of significant interest for researchers and drug development professionals. This
technical guide provides a comprehensive overview of pentacosanoic acid, including its
chemical identity, physicochemical properties, biological significance, and detailed analytical
methodologies.

Chemical Identity and Synonyms

The standard nomenclature and identifiers for pentacosanoic acid are crucial for accurate
scientific communication and database searches.

Identifier Value
IUPAC Name Pentacosanoic acid[1][2]
CAS Number 506-38-7[1][2][3][4][5]

Hyenic acid, n-Pentacosanoic acid, Pentacosylic

Synonyms acid[1][3][5]
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Physicochemical Properties

A thorough understanding of the physical and chemical properties of pentacosanoic acid is
essential for its handling, formulation, and analysis.

Property Value Source
Molecular Formula C25H5002 [3]

Molecular Weight 382.66 g/mol [3]

Appearance White to off-white solid MedChemExpress
Melting Point 77-79 °C Sigma-Aldrich
Boiling Point 265 °C at 10 mmHg Sigma-Aldrich

N Soluble in chloroform and hot ]
Solubility ) Cayman Chemical
benzene. Insoluble in water.

Biological Significance and Metabolism

Pentacosanoic acid is a naturally occurring fatty acid found in various plant and animal lipids.
[5] As a very-long-chain fatty acid, its metabolism is primarily confined to peroxisomes, a key
distinction from the mitochondrial beta-oxidation of shorter-chain fatty acids.

The metabolism of pentacosanoic acid and other VLCFASs is critical for maintaining cellular
homeostasis. A defect in the transport of VLCFAs into the peroxisome, caused by mutations in
the ABCD1 gene, leads to a rare and serious genetic disorder called X-linked
adrenoleukodystrophy (X-ALD). In X-ALD, the accumulation of VLCFAs, including
pentacosanoic acid, in tissues and body fluids, particularly in the brain and adrenal glands, is
a key pathogenic feature. This accumulation is believed to contribute to the demyelination and
neuroinflammation characteristic of the disease.

Peroxisomal Beta-Oxidation of Very-Long-Chain Fatty
Acids

The breakdown of pentacosanoic acid occurs via the peroxisomal beta-oxidation pathway.
This process involves a series of enzymatic reactions that shorten the fatty acid chain by two
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carbons in each cycle, producing acetyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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